Cas no 1805485-96-4 (6-Bromo-3-chloro-2-nitropyridine)

• Product Name: 6-Bromo-3-chloro-2-nitropyridine
• CAS No: 1805485-96-4
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• MDL: MFCD22201013
• CID: 4706835
• Update Time: 2025-10-22

6-Bromo-3-chloro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-chloro-2-nitropyridine
• 6-Bromo-3-chloro-2-nitropyridine

• MDL： MFCD22201013
• Inchi： 1S/C5H2BrClN2O2/c6-4-2-1-3(7)5(8-4)9(10)11/h1-2H
• InChI Key： SIHUBOUXEKQVOS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C([N+](=O)[O-])=N1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• Topological Polar Surface Area: 58.7

Additional information on 6-Bromo-3-chloro-2-nitropyridine

6-Bromo-3-chloro-2-nitropyridine (CAS No. 1805485-96-4): An Overview of Its Synthesis, Properties, and Applications

6-Bromo-3-chloro-2-nitropyridine (CAS No. 1805485-96-4) is a versatile organic compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique substituted pyridine structure, which includes a bromine atom at the 6-position, a chlorine atom at the 3-position, and a nitro group at the 2-position. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in various synthetic pathways.

The synthesis of 6-Bromo-3-chloro-2-nitropyridine has been extensively studied in recent years. One of the most common methods involves the nitration of 6-bromo-3-chloropyridine using a mixture of nitric and sulfuric acids. This reaction is typically carried out under controlled conditions to ensure high yields and purity. Another approach involves the bromination of 3-chloro-2-nitropyridine using N-bromosuccinimide (NBS) in an appropriate solvent such as acetonitrile or dichloromethane. Both methods have been reported to yield high-quality products suitable for further synthetic transformations.

The physical and chemical properties of 6-Bromo-3-chloro-2-nitropyridine are well-documented in the literature. It is a solid compound with a melting point ranging from 100 to 105°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it amenable to various synthetic protocols and analytical techniques.

In terms of reactivity, 6-Bromo-3-chloro-2-nitropyridine is known for its ability to undergo nucleophilic substitution reactions at the bromine and chlorine positions. This property makes it an excellent starting material for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals. For instance, the bromine atom can be readily replaced by other functional groups such as alkyl, aryl, or heterocyclic moieties through palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling or Stille coupling.

The nitro group in 6-Bromo-3-chloro-2-nitropyridine can also be reduced to an amino group using hydrogenation or chemical reducing agents like tin(II) chloride or iron powder in acidic media. This transformation is particularly useful for the preparation of substituted pyridines with amino functionalities, which are important intermediates in the synthesis of various bioactive compounds.

In medicinal chemistry, 6-Bromo-3-chloro-2-nitropyridine has found applications as a key intermediate in the development of novel therapeutic agents. Recent studies have explored its use in the synthesis of potential anticancer drugs, antimicrobial agents, and anti-inflammatory compounds. For example, researchers have utilized this compound to synthesize pyridine-based derivatives that exhibit potent antiproliferative activity against various cancer cell lines. These derivatives often incorporate additional functional groups that enhance their biological activity and pharmacokinetic properties.

The versatility of 6-Bromo-3-chloro-2-nitropyridine extends beyond medicinal chemistry into materials science. It has been used as a building block for the synthesis of functional materials such as polymers, coordination complexes, and metal-organic frameworks (MOFs). These materials exhibit unique properties such as luminescence, catalytic activity, and gas adsorption capabilities, making them valuable for applications in optoelectronics, catalysis, and environmental remediation.

In conclusion, 6-Bromo-3-chloro-2-nitropyridine (CAS No. 1805485-96-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique chemical structure and reactivity profile make it an essential intermediate for the development of novel molecules with diverse functionalities. Ongoing research continues to uncover new synthetic routes and applications for this compound, further highlighting its importance in modern chemistry.